REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[C:4]([Cl:11])[C:5]2[CH:10]=[CH:9][NH:8][C:6]=2[N:7]=1.[H-].[Na+].I[CH3:15]>O1CCCC1.[Cl-].[NH4+].O>[Cl:1][C:2]1[N:3]=[C:4]([Cl:11])[C:5]2[CH:10]=[CH:9][N:8]([CH3:15])[C:6]=2[N:7]=1 |f:1.2,5.6|
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC=1N=C(C2=C(N1)NC=C2)Cl
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Name
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Quantity
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45 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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oil
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Quantity
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0.83 g
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Type
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reactant
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Smiles
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Name
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Quantity
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1.6 mL
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Type
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reactant
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Smiles
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IC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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[Cl-].[NH4+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Type
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CUSTOM
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Details
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The reaction was stirred at 0° C. for 20-30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the reaction stirred at room temperature overnight
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Duration
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8 (± 8) h
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Type
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EXTRACTION
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Details
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was extracted with a 10% methanol in methylene chloride solution (4×50 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over magnesium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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WASH
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Details
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rinsed with methylene chloride
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Type
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CONCENTRATION
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Details
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concentrated in vacuo onto Celite®
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Reaction Time |
25 (± 5) min |
Name
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Type
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product
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Smiles
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 0% |
Name
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Type
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product
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Smiles
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ClC=1N=C(C2=C(N1)N(C=C2)C)Cl
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Type | Value | Analysis |
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AMOUNT: MASS | 2.39 g | |
YIELD: PERCENTYIELD | 74.1% | |
YIELD: CALCULATEDPERCENTYIELD | 73.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |